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Compound of Interest

Compound Name: Methyl isopropyl carbonate

CAS No.: 51729-83-0

Cat. No.: B1599540

Get Quote

Handling, Hazards, and Critical Distinctions in Drug
Synthesis
Part 1: Chemical Identity & Strategic Context
In the context of drug development, Methyl Isopropyl Carbonate (MIPC) is primarily utilized

as a specialized reagent for introducing carbonate motifs or as a polar aprotic solvent

substitute. However, its safety profile is frequently conflated with Chloromethyl Isopropyl
Carbonate (CMIC), a key intermediate in the synthesis of antiviral prodrugs (e.g., Tenofovir

disoproxil).

This guide addresses the specific hazards of MIPC while establishing a "Safety Firewall"

against the mistaken identity of CMIC, which poses significantly higher risks.

Physicochemical Profile (MIPC)
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Property Value Relevance to Safety

IUPAC Name Methyl propan-2-yl carbonate Standard nomenclature

CAS Number 56525-42-9
CRITICAL: Verify against

CMIC (35180-01-9)

Molecular Formula C₅H₁₀O₃ Non-halogenated

Boiling Point ~135°C (Predicted) Moderate volatility

Flash Point ~34°C (Closed Cup) Flammable Liquid (Category 3)

Density 0.98 g/cm³
Floats on water; difficult to

extinguish with water jets

Solubility Miscible in organic solvents Lipophilic transport vector

The "Lethal Ambiguity": MIPC vs. CMIC
In high-throughput synthesis labs, the acronym overlap and structural similarity can lead to

catastrophic errors.

MIPC (Methyl Isopropyl Carbonate): Flammable, mild irritant. Used for

alkoxycarbonylation.[1]

CMIC (Chloromethyl Isopropyl Carbonate): Corrosive, alkylating agent, severe eye

damage.[2] Used for prodrug derivatization (POC group installation).

Process Safety Directive: All inventory logs must explicitly flag "CHLORO" derivatives. Never

substitute CMIC protocols for MIPC without upgrading engineering controls to Containment

Level 3.

Part 2: Hazard Identification & Toxicology[3]
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GHS Classification (MIPC)
Based on aggregated ECHA notifications and SDS data, MIPC is classified primarily for its

physical hazards.

H226: Flammable liquid and vapor.[2][3][4]

H315: Causes skin irritation (Category 2).

H319: Causes serious eye irritation (Category 2A).

H335: May cause respiratory irritation (Single Exposure).[5]

Mechanism of Action & Toxicology
Unlike the alkylating nature of CMIC, MIPC acts primarily as a solvent and mild acylating agent.

Inhalation: Vapors act as a respiratory irritant.[6] High concentrations may induce central

nervous system (CNS) depression (dizziness, drowsiness) typical of ester solvents.

Metabolism: Likely hydrolyzed by carboxylesterases into methanol, isopropanol, and carbon

dioxide.

Toxicological Note: The metabolic release of methanol is generally sub-toxic at standard

occupational exposure limits but relevant in confined space leaks.

Part 3: Experimental Handling & Synthesis
Protocols
Synthesis of MIPC (Laboratory Scale)
Context: Preparation of MIPC from Methyl Chloroformate and Isopropanol.

Reaction Scheme:

Protocol Steps:

Setup: Flame-dried 3-neck round bottom flask equipped with a pressure-equalizing addition

funnel, N₂ inlet, and temperature probe.
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Charging: Charge Isopropanol (1.0 eq) and Pyridine (1.1 eq) in anhydrous DCM at 0°C.

Addition: Dropwise addition of Methyl Chloroformate (1.0 eq) over 30 minutes. Exothermic

control is critical.

Quench: Quench with saturated NH₄Cl solution.

Isolation: Wash organic layer with 1M HCl (to remove pyridine), then brine. Dry over MgSO₄.

Purification: Fractional distillation. Safety Check: Ensure bath temperature does not exceed

150°C to prevent thermal decomposition.

Engineering Controls
Ventilation: Fume hood with face velocity >100 fpm.

Glove Selection:

Recommended: Butyl Rubber or Silver Shield (EVOH) for prolonged contact.

Splash Only: Nitrile (MIPC penetrates nitrile rapidly due to ester functionality).

Static Control: Ground/bond all transfer vessels. Use spark-proof tools.

Part 4: Emergency Response & Decision Logic
In the event of a release, the response must differentiate between MIPC (Flammability risk) and

potential CMIC contamination (Corrosivity risk).

Visualizing the Response Workflow
The following diagram outlines the decision logic for spill management, emphasizing the

distinction between the two carbonates.
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Spill Detected: Carbonate Ester

Identify CAS / Label

Is it Chlorinated? (CMIC)

MIPC (Non-Chloro)

No (CAS 56525-42-9)

CMIC (Chlorinated)

Yes (CAS 35180-01-9)

Hazard: FLAMMABLE

1. Eliminate Ignition Sources
2. Absorb with Vermiculite

3. Ventilate Area

Hazard: CORROSIVE + TOXIC

1. Full PPE (Resp + Butyl Gloves)
2. Neutralize (Weak Base)

3. Do NOT Water Flush (Hydrolysis -> HCl)

Click to download full resolution via product page

Caption: Emergency response decision tree distinguishing Methyl Isopropyl Carbonate
(MIPC) from Chloromethyl Isopropyl Carbonate (CMIC).

Fire Fighting Measures
Media: Alcohol-resistant foam, dry chemical, or CO₂.[5]

Contraindication: Do not use high-volume water jets; MIPC is less dense than water and may

spread the fire.
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Decomposition: Thermal decomposition produces CO, CO₂, and potentially acrid smoke.

Part 5: Drug Development Applications[1][7]
Use as a Reagent
MIPC is used in transesterification reactions to synthesize asymmetric carbonates or

carbamates without using phosgene.

Advantage:[1][3][7][8] Safer than methyl chloroformate for introducing the methyl carbonate

moiety.

Green Chemistry: Generates isopropanol as a byproduct rather than HCl (if used in

transesterification modes).

The "Prodrug" Connection (Contextual Awareness)
While MIPC is the topic, researchers often search for it when actually needing Chloromethyl
Isopropyl Carbonate for synthesizing Tenofovir Disoproxil.

Mechanism: The chloromethyl group of CMIC undergoes nucleophilic substitution with the

phosphonic acid of Tenofovir. MIPC cannot perform this function as it lacks the leaving group

(Cl).

Impurity Profile: MIPC can appear as a degradation product in CMIC supplies if stored

improperly (hydrolysis/reduction), potentially affecting yield calculations in GMP settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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